Cas no 238749-56-9 (methyl 2-methyl-4H-pyrrolo3,2-d1,3thiazole-5-carboxylate)

Methyl 2-methyl-4H-pyrrolo[3,2-d][1,3]thiazole-5-carboxylate is a heterocyclic compound featuring a fused pyrrolothiazole core with a methyl ester substituent. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where it serves as a key intermediate for the development of biologically active molecules. The methyl ester group enhances solubility and reactivity, facilitating further functionalization. Its rigid bicyclic framework contributes to stability while offering a scaffold for derivatization. The compound’s well-defined synthetic route ensures high purity, making it suitable for precision chemistry. Its utility in medicinal chemistry is underscored by its potential as a precursor for kinase inhibitors and other therapeutic agents.
methyl 2-methyl-4H-pyrrolo3,2-d1,3thiazole-5-carboxylate structure
238749-56-9 structure
Product Name:methyl 2-methyl-4H-pyrrolo3,2-d1,3thiazole-5-carboxylate
CAS No:238749-56-9
MF:C8H8N2O2S
MW:196.226320266724
MDL:MFCD09297331
CID:2147172
PubChem ID:17550288
Update Time:2025-05-27

methyl 2-methyl-4H-pyrrolo3,2-d1,3thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 2-methyl-4H-pyrrolo[3,2-d][1,3]thiazole-5-carboxylate
    • FCH1113878
    • Z220638576
    • methyl 2-methyl-4H-pyrrolo3,2-d1,3thiazole-5-carboxylate
    • MDL: MFCD09297331
    • Inchi: 1S/C8H8N2O2S/c1-4-9-5-3-6(8(11)12-2)10-7(5)13-4/h3,10H,1-2H3
    • InChI Key: MBPHGERLDKUERE-UHFFFAOYSA-N
    • SMILES: S1C(C)=NC2C=C(C(=O)OC)NC1=2

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 224
  • Topological Polar Surface Area: 83.2

methyl 2-methyl-4H-pyrrolo3,2-d1,3thiazole-5-carboxylate Pricemore >>

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